Cas no 202824-32-6 (Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-a-L-rhamnopyranoside)

• Product Name: Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-a-L-rhamnopyranoside
• CAS No: 202824-32-6
• MF: C₁₈H₂₆O₆S
• MW: 370.460444927216
• CID: 1058453
• PubChem ID: 10619167
• Update Time: 2025-05-19

Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-a-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside
• (2R,3R,4aS,5S,7S,8R,8aS)-2,3-dimethoxy-2,3,5-trimethyl-7-phenylsulfanyl-5,7,8,8a-tetrahydro-4aH-pyrano[3,4-b][1,4]dioxin-8-ol
• PHENYL 3,4-O-(2,3-DIMETHOXYBUTAN-2,3-DIYL)-1-THIO-A-L-RHAMNOPYRANOSIDE
• A-L-mannopyranoside
• A-L-rhamnopyranoside
• Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-
• Phenyl 6-deoxy-3,4-O-[(1R,2R)-1,2-dimethoxy-1,2-dimethyl-1,2-ethanediyl]-1-thio-
• Phenyl 6-deoxy-3,4-O-[(1R,2R)-1,2-dimethoxy-1,2-dimethyl-1,2-ethanediyl]-1-thio-alpha-L-mannopyranoside
• J-013173
• Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio- alpha -L-rhamnopyranoside
• Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-alpha-L-rhamnopyranoside
• 202824-32-6
• SCHEMBL13657211
• DTXSID70442599
• Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-a-L-rhamnopyranoside

• Inchi： 1S/C18H26O6S/c1-11-14-15(24-18(3,21-5)17(2,20-4)23-14)13(19)16(22-11)25-12-9-7-6-8-10-12/h6-11,13-16,19H,1-5H3/t11-,13+,14-,15-,16-,17+,18+/m0/s1
• InChI Key： JHXHAILUWYHROB-WCUKIIJHSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]2[C@H]([C@H](C)O1)O[C@](C)([C@](C)(OC)O2)OC)O

Computed Properties

• Exact Mass: 370.14500
• Monoisotopic Mass: 370.14500972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.68000
• LogP: 2.39360

Additional information on Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-a-L-rhamnopyranoside

Comprehensive Overview of Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside (CAS No. 202824-32-6)

Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside (CAS No. 202824-32-6) is a specialized carbohydrate derivative with significant applications in glycobiology and medicinal chemistry. This compound, often referred to as a thioglycoside, is widely utilized in the synthesis of complex oligosaccharides and glycoconjugates. Its unique structure, featuring a phenylthio group and a dimethoxybutane protecting group, makes it a valuable intermediate in organic synthesis. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential role in drug discovery and glycosylation reactions.

The molecular structure of Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside includes a rhamnose sugar moiety, which is a common component in natural products and bioactive molecules. The presence of the thioglycoside linkage enhances its stability under acidic conditions, making it suitable for various synthetic applications. Recent studies have highlighted its utility in the development of glycosidase inhibitors, which are critical for treating metabolic disorders and viral infections. This aligns with current trends in precision medicine and biopharmaceuticals, where carbohydrate-based therapeutics are gaining traction.

In the context of green chemistry, Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside is often discussed for its potential in sustainable synthesis routes. The compound’s protective groups, such as the dimethoxybutane moiety, can be selectively removed under mild conditions, reducing the need for harsh reagents. This feature is particularly appealing to researchers focusing on environmentally friendly chemical processes. Additionally, its compatibility with enzymatic glycosylation methods has been explored, offering a pathway to reduce waste and improve yield in large-scale production.

The compound’s relevance extends to the field of glycomics, where it serves as a building block for constructing glycan arrays and probing carbohydrate-protein interactions. With the growing interest in personalized medicine, understanding these interactions is crucial for developing targeted therapies. Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside has been employed in studies investigating cell surface recognition and immune response modulation, topics that are highly searched in academic and biotech circles.

From a commercial perspective, the demand for high-purity thioglycosides like Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside is rising due to their role in glycoconjugate vaccine development. The COVID-19 pandemic has underscored the importance of advanced vaccine technologies, and carbohydrate-based adjuvants are a key area of exploration. This compound’s ability to act as a glycosyl donor in synthetic pathways positions it as a critical tool for next-generation vaccine research.

In summary, Phenyl 3,4-O-(2,3-Dimethoxybutan-2,3-diyl)-1-thio-α-L-rhamnopyranoside (CAS No. 202824-32-6) is a multifaceted compound with broad applications in glycobiology, drug discovery, and biotechnology. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in areas like glycosylation, green chemistry, and vaccine development. As scientific inquiries into carbohydrate-based therapeutics expand, this compound is poised to play an increasingly prominent role in advancing human health and sustainable science.